Cas no 86489-57-8 (Propanedinitrile, (2,4,6-trimethylphenyl)-)
86489-57-8 structure
Product Name:Propanedinitrile, (2,4,6-trimethylphenyl)-
CAS No:86489-57-8
MF:C12H12N2
MW:184.237082481384
CID:582648
PubChem ID:13081956
Update Time:2025-04-19
Propanedinitrile, (2,4,6-trimethylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Propanedinitrile, (2,4,6-trimethylphenyl)-
- 2-(2,4,6-trimethylphenyl)propanedinitrile
- DTXSID90517617
- mesitylmalononitrile
- 86489-57-8
- (2,4,6-Trimethylphenyl)propanedinitrile
-
- Inchi: 1S/C12H12N2/c1-8-4-9(2)12(10(3)5-8)11(6-13)7-14/h4-5,11H,1-3H3
- InChI Key: AWBARRZDWMPKEU-UHFFFAOYSA-N
- SMILES: N#CC(C#N)C1C(C)=CC(C)=CC=1C
Computed Properties
- Exact Mass: 184.100048391g/mol
- Monoisotopic Mass: 184.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 47.6Ų
Propanedinitrile, (2,4,6-trimethylphenyl)- Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
86489-57-8 (Propanedinitrile, (2,4,6-trimethylphenyl)-) Related Products
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